Cas no 1174020-45-1 (tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate)

Tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate is a chiral piperidine derivative featuring both fluorine and hydroxyl functional groups at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. Its stereospecific (3S,4S) configuration makes it valuable for asymmetric synthesis, particularly in pharmaceutical intermediates. The fluorine substituent introduces metabolic stability and influences electronic properties, while the hydroxyl group provides a handle for further functionalization. This compound is commonly employed in medicinal chemistry for the development of bioactive molecules, leveraging its rigid piperidine scaffold and tunable reactivity. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate structure

1174020-45-1 structure

Product Name:tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate

CAS No:1174020-45-1

MF:C₁₀H₁₈FNO₃

MW:219.25322675705

MDL:MFCD12756120

CID:1210635

PubChem ID:45489897

Update Time:2025-05-28

tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2-propanyl (3s,4s)-4-fluoro-3-hydroxy-1-piperidinecarbox Ylate
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol
- tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate
- 1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate
- ZWB02045
- DTXSID20670502
- SCHEMBL1468294
- TRANS-1-BOC-4-FLUORO-3-HYDROXYPIPERIDINE
- MFCD12756120
- A902587
- (3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- 955028-82-7
- tert-butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate
- DS-8105
- (3S,4S)-tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
- 1174020-45-1
- MFCD18425630
- P15641
- trans-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- AKOS015899092
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol ee
- MDL： MFCD12756120
- Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m0/s1
- InChI Key： FZAKOAFETOZBLC-YUMQZZPRSA-N
- SMILES： F[C@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1O

Computed Properties

Exact Mass: 219.12707160g/mol
Monoisotopic Mass: 219.12707160g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 49.8Å²

tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-1g	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-5g	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	5g	58345.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-500mg	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	500mg	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-250mg	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	250mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-100mg	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	100mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1110-50mg	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	98%	50mg	1797.85CNY	2021-05-07
Chemenu	CM317304-1g	(3S,4S)-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	1174020-45-1	95%	1g	$1426	2022-09-04
Chemenu	CM317304-100mg	(3S,4S)-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	1174020-45-1	95%	100mg	$389	2022-09-04
Chemenu	CM317304-250mg	(3S,4S)-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	1174020-45-1	95%	250mg	$648	2022-09-04
eNovation Chemicals LLC	D969522-100mg	(3S,4S)-1-Boc-4-fluoro-3-piperidinol	1174020-45-1	95%	100mg	$455	2024-07-28

tert-butyl (3S,4S)-4-fluoro-3-hydroxy-piperidine-1-carboxylate Related Literature

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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